Cas no 1019488-23-3 ([(2-Chlorophenyl)methyl](pentan-3-yl)amine)

• Product Name: [(2-Chlorophenyl)methyl](pentan-3-yl)amine
• CAS No: 1019488-23-3
• MF: C₁₂H₁₈ClN
• MW: 211.7310
• CID: 5069896
• PubChem ID: 28446883
• Update Time: 2025-10-18

[(2-Chlorophenyl)methyl](pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-chlorophenyl)methyl](pentan-3-yl)amine
• N-[(2-chlorophenyl)methyl]pentan-3-amine
• n-(2-Chlorobenzyl)pentan-3-amine
• [(2-Chlorophenyl)methyl](pentan-3-yl)amine

• Inchi： 1S/C12H18ClN/c1-3-11(4-2)14-9-10-7-5-6-8-12(10)13/h5-8,11,14H,3-4,9H2,1-2H3
• InChI Key： VOCPFNVGFNYEKY-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(2-Chlorophenyl)methyl](pentan-3-yl)amine

Introduction to [(2-Chlorophenyl)methyl](pentan-3-yl)amine (CAS No. 1019488-23-3)

[(2-Chlorophenyl)methyl](pentan-3-yl)amine, with the CAS number 1019488-23-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as a building block for drug synthesis and as a ligand in receptor studies.

The chemical structure of [(2-Chlorophenyl)methyl](pentan-3-yl)amine consists of a 2-chlorophenyl group attached to a methyl group, which is further bonded to a pentan-3-ylamine moiety. This combination of aromatic and aliphatic functionalities imparts the compound with a range of chemical properties that make it valuable for both academic and industrial research.

In recent years, [(2-Chlorophenyl)methyl](pentan-3-yl)amine has been extensively studied for its potential in the development of novel therapeutic agents. One notable area of research involves its use as an intermediate in the synthesis of compounds targeting specific receptors in the central nervous system (CNS). For instance, studies have shown that derivatives of this compound can exhibit potent binding affinities to GABA receptors, making them promising candidates for the treatment of anxiety disorders and epilepsy.

Beyond its applications in CNS disorders, [(2-Chlorophenyl)methyl](pentan-3-yl)amine has also been explored for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry highlights the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential lead compound for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of [(2-Chlorophenyl)methyl](pentan-3-yl)amine is another factor contributing to its widespread use in pharmaceutical research. The compound can be synthesized through well-established routes, such as the reductive amination of 2-chlorobenzaldehyde with pentan-3-one followed by hydrogenation. This straightforward synthesis pathway ensures that the compound can be produced on a large scale, facilitating its use in both early-stage research and preclinical studies.

In addition to its therapeutic potential, [(2-Chlorophenyl)methyl](pentan-3-yl)amine has also found applications in analytical chemistry. Its unique spectral properties make it useful as a reference standard in various analytical techniques, including gas chromatography (GC) and liquid chromatography-mass spectrometry (LC-MS). These applications have contributed to its importance in quality control processes within the pharmaceutical industry.

The safety profile of [(2-Chlorophenyl)methyl](pentan-3-yl)amine is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that the compound exhibits low toxicity and good biocompatibility, making it suitable for use in both research and development settings. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, [(2-Chlorophenyl)methyl](pentan-3-yl)amine (CAS No. 1019488-23-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and favorable biological properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the field.